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Introduction
The functionalization of carbon nanotubes (CNTs) is a critical step in harnessing their unique

properties for a wide range of applications, particularly in the biomedical field. Covalent

modification of CNTs with long alkyl chains, such as dodecyl groups from 1-iodododecane,

significantly enhances their dispersibility in organic solvents and polymer matrices, a crucial

prerequisite for their use in drug delivery systems. This modification improves the

biocompatibility and cellular uptake of CNTs, making them promising nanocarriers for

therapeutic agents.[1][2][3] The attached alkyl chains can also modulate the drug loading

capacity and release kinetics, offering a versatile platform for designing advanced drug delivery

vehicles.[4][5][6]

These application notes provide a detailed protocol for the functionalization of single-walled

carbon nanotubes (SWCNTs) with 1-iodododecane via a free radical addition reaction.

Characterization techniques to verify the functionalization and its impact on the CNTs are also

detailed, along with potential applications in drug delivery.

Quantitative Data Summary
The following tables summarize typical quantitative data obtained from the characterization of

dodecyl-functionalized SWCNTs. The exact values can vary depending on the specific reaction

conditions and the type of CNTs used.
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Table 1: Thermogravimetric Analysis (TGA) Data

Sample
Weight Loss (%) in N₂
atmosphere (200-800 °C)

Estimated
Functionalization Degree
(dodecyl groups per 100 C
atoms)

Pristine SWCNTs < 5% N/A

Dodecyl-SWCNTs 15-25% 1 - 2

Note: The weight loss is attributed to the thermal decomposition of the covalently attached

dodecyl groups.[7][8]

Table 2: X-ray Photoelectron Spectroscopy (XPS) Elemental Analysis

Sample C 1s (at. %) O 1s (at. %) I 3d (at. %)

Pristine SWCNTs > 98% < 2% 0%

Dodecyl-SWCNTs 90-95% 4-8% < 1%

Note: The increase in oxygen content is often due to minor oxidation during the reaction and

purification process. The presence of a small amount of iodine may indicate residual unreacted

1-iodododecane or iodine atoms bound to the CNT surface.

Table 3: Raman Spectroscopy Data

Sample
D-band (~1350
cm⁻¹)

G-band (~1580
cm⁻¹)

ID/IG Ratio

Pristine SWCNTs Low Intensity High Intensity 0.1 - 0.3

Dodecyl-SWCNTs Increased Intensity Broadened 0.5 - 0.9

Note: An increase in the ID/IG ratio is indicative of the conversion of sp²-hybridized carbon

atoms to sp³-hybridized carbon atoms, confirming covalent functionalization.[9][10][11][12]
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Table 4: Drug Loading and Release (Example with Doxorubicin)

Nanocarrier
Drug Loading
Capacity (wt%)

Drug Release at pH
5.5 (72h, %)

Drug Release at pH
7.4 (72h, %)

Pristine SWCNTs ~20-30% ~30% ~10%

Dodecyl-SWCNTs ~40-60% ~50% ~15%

Note: The enhanced drug loading capacity of dodecyl-functionalized SWCNTs is attributed to

the increased surface area and hydrophobic interactions between the dodecyl chains and the

drug molecules. The pH-dependent release is a desirable feature for targeted drug delivery to

acidic tumor microenvironments.[4][13][14]

Experimental Protocols
Protocol 1: Functionalization of SWCNTs with 1-
Iodododecane
This protocol describes the covalent functionalization of SWCNTs with dodecyl groups using a

benzoyl peroxide-initiated radical addition reaction.

Materials:

Single-walled carbon nanotubes (pristine)

1-Iodododecane

Benzoyl peroxide

ortho-Dichlorobenzene (ODCB)

Chloroform

Methanol

Argon gas
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Schlenk flask

Magnetic stirrer with heating mantle

Ultrasonicator

Filtration apparatus with a 0.2 µm pore size membrane (e.g., alumina or PTFE)

Procedure:

Dispersion of SWCNTs: In a Schlenk flask, disperse 20 mg of pristine SWCNTs in 30 mL of

ODCB by sonication for at least 1 hour to achieve a uniform suspension.

Addition of Reagents: To the SWCNT dispersion, add 0.4 g of benzoyl peroxide and 2.5 mL

of 1-iodododecane.

Reaction: Stir the reaction mixture at 80°C for 24 hours under an argon atmosphere. The

benzoyl peroxide will thermally decompose to generate phenyl radicals, which then abstract

an iodine atom from 1-iodododecane to produce dodecyl radicals. These radicals

subsequently add to the sidewalls of the SWCNTs.

Purification:

After cooling the reaction mixture to room temperature, add 30 mL of chloroform and

vacuum filter the mixture through a 0.2 µm pore size membrane.

Wash the collected solid (the functionalized SWCNTs) extensively with chloroform to

remove unreacted reagents and byproducts.

Further wash the product with methanol to remove any remaining impurities.

Repeat the washing steps until the filtrate is clear.

Drying: Dry the final product, dodecyl-functionalized SWCNTs, in a vacuum oven at 60°C

overnight.
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Protocol 2: Characterization of Dodecyl-Functionalized
SWCNTs
1. Thermogravimetric Analysis (TGA):

Purpose: To quantify the degree of functionalization.

Procedure: Heat 1-5 mg of the dodecyl-SWCNT sample from room temperature to 800°C at

a heating rate of 10°C/min under a nitrogen atmosphere. The weight loss between 200°C

and 600°C corresponds to the decomposition of the attached dodecyl groups.

2. X-ray Photoelectron Spectroscopy (XPS):

Purpose: To determine the elemental composition of the functionalized SWCNTs.

Procedure: Acquire high-resolution spectra for C 1s, O 1s, and I 3d regions. The presence of

C-C, C-O, and potentially C-I bonds can be identified, and the atomic percentages of each

element can be calculated.

3. Raman Spectroscopy:

Purpose: To confirm the covalent attachment of dodecyl groups.

Procedure: Acquire Raman spectra of both pristine and functionalized SWCNTs using a 532

nm or 633 nm laser. An increase in the intensity ratio of the D-band to the G-band (ID/IG)

indicates the formation of sp³-hybridized carbon atoms, confirming covalent functionalization.

[9][10][11][12]

4. Transmission Electron Microscopy (TEM):

Purpose: To visualize the morphology of the functionalized SWCNTs.

Procedure: Disperse a small amount of the dodecyl-SWCNTs in a suitable solvent (e.g.,

chloroform) and drop-cast onto a TEM grid. Observe the nanotubes to ensure their structural

integrity is maintained after functionalization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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